Cas no 2067287-48-1 (Pyrimidine, 5-(cyclopropylmethyl)-4-(4-methoxyphenyl)-2,6-diphenyl-)
Pyrimidine, 5-(cyclopropylmethyl)-4-(4-methoxyphenyl)-2,6-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, 5-(cyclopropylmethyl)-4-(4-methoxyphenyl)-2,6-diphenyl-
-
- MDL: MFCD31720515
- Inchi: 1S/C27H24N2O/c1-30-23-16-14-21(15-17-23)26-24(18-19-12-13-19)25(20-8-4-2-5-9-20)28-27(29-26)22-10-6-3-7-11-22/h2-11,14-17,19H,12-13,18H2,1H3
- InChI Key: KNJFVCHQPOOCOP-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC=C2)=NC(C2=CC=CC=C2)=C(CC2CC2)C(C2=CC=C(OC)C=C2)=N1
Pyrimidine, 5-(cyclopropylmethyl)-4-(4-methoxyphenyl)-2,6-diphenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB491226-1 g |
2,6-Diphenyl-4-(4-methoxyphenyl)-5-(cyclopropylmethyl)pyrimidine |
2067287-48-1 | 1g |
€510.00 | 2023-04-20 | ||
| abcr | AB491226-1g |
2,6-Diphenyl-4-(4-methoxyphenyl)-5-(cyclopropylmethyl)pyrimidine; . |
2067287-48-1 | 1g |
€510.00 | 2025-02-17 |
Pyrimidine, 5-(cyclopropylmethyl)-4-(4-methoxyphenyl)-2,6-diphenyl- Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on Pyrimidine, 5-(cyclopropylmethyl)-4-(4-methoxyphenyl)-2,6-diphenyl-
Pyrimidine, 5-(cyclopropylmethyl)-4-(4-methoxyphenyl)-2,6-diphenyl- (CAS No: 2067287-48-1)
The compound Pyrimidine, 5-(cyclopropylmethyl)-4-(4-methoxyphenyl)-2,6-diphenyl-, with the CAS number 2067287-48-1, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the pyrimidine family of heterocyclic compounds, which are known for their versatile applications in drug design and advanced materials. The structure of this molecule is characterized by a pyrimidine ring system with substituents at positions 5, 4, and 2/6. Specifically, the substituents include a cyclopropylmethyl group at position 5, a methoxyphenyl group at position 4, and two phenyl groups at positions 2 and 6. These substituents contribute to the molecule's unique electronic properties and structural rigidity.
Recent studies have highlighted the potential of this compound in drug discovery efforts targeting various therapeutic areas. For instance, researchers have explored its role as a potential kinase inhibitor due to its ability to bind to specific protein targets with high affinity. The cyclopropylmethyl group at position 5 plays a crucial role in stabilizing these interactions through its unique geometric properties. Additionally, the methoxyphenyl group at position 4 contributes to the molecule's lipophilicity and bioavailability, making it an attractive candidate for further pharmacological evaluation.
In terms of synthesis, this compound is typically prepared through a multi-step process involving palladium-catalyzed cross-coupling reactions and nucleophilic substitutions. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent stereochemical control during the synthesis. Notably, the incorporation of phenyl groups at positions 2 and 6 requires precise control over reaction conditions to ensure proper regioselectivity.
From a materials science perspective, this compound has shown promise as a building block for constructing advanced organic semiconductors. Its rigid pyrimidine core and electron-withdrawing substituents make it suitable for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent research has demonstrated that thin films fabricated from this compound exhibit favorable charge transport properties and high stability under ambient conditions.
Moreover, computational studies have provided deeper insights into the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the molecule's HOMO-LUMO gap is well-suited for applications in optoelectronics. The presence of electron-withdrawing groups like the methoxyphenyl moiety further modulates these electronic properties, enhancing the molecule's suitability for specific device applications.
In terms of environmental impact, this compound has been assessed for its biodegradability and toxicity profiles. Initial studies suggest that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is required to fully understand its long-term environmental fate and potential risks associated with large-scale production or usage.
Looking ahead, the development of novel derivatives based on this compound holds significant potential for expanding its applications in both medicinal chemistry and materials science. Researchers are actively exploring strategies to modify the substituents on the pyrimidine ring to optimize its pharmacokinetic properties or enhance its electronic characteristics further.
2067287-48-1 (Pyrimidine, 5-(cyclopropylmethyl)-4-(4-methoxyphenyl)-2,6-diphenyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)